Cas no 2138272-12-3 (2,9-diethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 2,9-diethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138272-12-3
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6141203
• PubChem ID: 165865152
• Update Time: 2025-10-29

2,9-diethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• EN300-731834
• 2,9-diethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• 2138272-12-3

• Inchi： 1S/C11H19N3/c1-3-9-8-14-7-5-6-12-10(4-2)11(14)13-9/h8,10,12H,3-7H2,1-2H3
• InChI Key： JDQFAORAHARJID-UHFFFAOYSA-N
• SMILES： N12C=C(CC)N=C1C(CC)NCCC2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 2,9-diethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Chemical Compound CAS No 2138272-12-3: 2,9-Diethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]Diazepine

The chemical compound with CAS No 2138272-12-3 is identified as 2,9-Diethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, a heterocyclic aromatic compound with a unique structural framework. This compound belongs to the class of diazepines and imidazoles derivatives. The imidazo[1,2-a][1,4]diazepine system is characterized by a fused bicyclic structure consisting of an imidazole ring fused to a diazepine ring. The presence of ethyl groups at the 2 and 9 positions introduces steric effects and may influence the compound's physical properties and reactivity.

Imidazo[1,2-a][1,4]diazepine derivatives have been studied for their potential applications in various fields. Recent research has focused on their role as building blocks in medicinal chemistry due to their ability to form stable complexes with metal ions and their potential as ligands in coordination chemistry. The diazepine core is particularly interesting due to its rigid structure and ability to participate in hydrogen bonding and π-π interactions.

The synthesis of imidazo[1,2-a][1,4]diazepine derivatives has been explored through various methodologies. One common approach involves the condensation of o-amino phenols with aldehydes or ketones under specific reaction conditions. The introduction of ethyl groups at the 2 and 9 positions can be achieved through alkylation or substitution reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over stereochemistry.

In terms of applications, imidazo[1,4]diazepines have shown promise in drug discovery programs targeting various therapeutic areas. For instance, certain derivatives have demonstrated activity against cancer cells by modulating key signaling pathways. Additionally, these compounds have been investigated for their potential as antimicrobial agents due to their ability to disrupt bacterial cell membranes.

The structural flexibility of imidazo[1,4]diazepines allows for further functionalization to explore their biological activities. Recent studies have focused on the development of prodrugs that can enhance bioavailability and reduce toxicity. Furthermore, the use of computational chemistry tools has provided deeper insights into the molecular interactions of these compounds with biological targets.

In conclusion,CAS No 2138272-12-3, corresponding to imidazo[1,a][diazepine], represents a valuable compound in modern chemical research. Its unique structure and versatile properties make it a promising candidate for applications in drug development and materials science. Continued exploration into its synthesis and biological activities will undoubtedly uncover new opportunities for its utilization in diverse fields.